4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic Acid

• IUPAC Name: 4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid
• InChI: InChI=1S/C16H10ClNO2S/c17-13-4-2-1-3-12(13)14-9-21-15(18-14)10-5-7-11(8-6-10)16(19)20/h1-9H,(H,19,20)
• InChI Key: YOECNFWZJQETQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=N2)C3=CC=C(C=C3)C(=O)O)Cl
• Molecular Formula: C16H10ClNO2S
• Molecular Weight: 315.8 g/mol

Description

The compound “4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic Acid” is a heterocyclic compound. It is a part of a class of compounds known as non-steroidal biologically active heterocyclic compounds. These compounds have been tested for their anti-inflammation, analgesic, ulcerogenic, acute toxicity, and free radical scavenging action.

Synthesis Analysis

The synthesis of these compounds starts from 2-chloro-1-(2-(4-chlorophenyl)benzo[d]thiazol-3(2H)-yl) ethanone. The structure configuration of newly synthesized compounds has been determined by elemental analysis and various spectroscopic techniques such as IR, HNMR, and GCMS.

Scientific Research Applications

Antimicrobial Activity

• Thiazoles, including derivatives of 4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid, have been investigated for their antimicrobial properties. .

Antifungal Agents

• Researchers have synthesized thiazole derivatives as antifungal drugs. .

Antiviral Properties

• Some thiazoles, including 4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid derivatives, have shown antiviral activity. .

Antitumor and Cytotoxic Effects

• Thiazoles have been studied as potential antineoplastic agents. .

Neuroprotective Properties

• Thiazoles have been investigated for their neuroprotective effects. .

Analgesic and Anti-Inflammatory Activities

• .

Biocides and Chemical Reaction Accelerators

• .

Sulfur Drugs

• Thiazoles are precursors to sulfur-containing drugs. .

Mechanism of Action

Target of Action

The primary target of 4-[4-(2-chlorophenyl)-1,3-thiazol-2-yl]benzoic Acid is human dihydroorotate dehydrogenase (hDHODH) . hDHODH is an enzyme involved in the de novo synthesis of pyrimidines, which are essential components of DNA and RNA .

Mode of Action

The compound acts as a potent inhibitor of hDHODH . It binds to the active site of the enzyme, preventing it from catalyzing the oxidation of dihydroorotate to orotate, a crucial step in pyrimidine biosynthesis .

Biochemical Pathways

By inhibiting hDHODH, the compound disrupts the de novo pyrimidine synthesis pathway . This leads to a decrease in the cellular levels of pyrimidines, affecting DNA and RNA synthesis and, consequently, cell proliferation .

Result of Action

The inhibition of hDHODH and the subsequent disruption of pyrimidine synthesis can lead to antineoplastic and antiviral effects . The compound exhibits broad-spectrum antiviral activity against various RNA viruses, including influenza A, Zika, Ebola, and SARS-CoV-2 viruses . It also shows antineoplastic activity, likely due to its ability to inhibit cell proliferation .